Cas no 2231664-41-6 (Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis-)

• Product Name: Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis-
• CAS No: 2231664-41-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5963872
• PubChem ID: 135392852
• Update Time: 2025-10-17

Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis-
• Methyl 3-amino-1-methylcyclobutane-1-carboxylate
• EN300-6491566
• methyl (1s,3r)-3-amino-1-methylcyclobutane-1-carboxylate
• SCHEMBL21576490
• 2231665-25-9
• starbld0033605
• 2247102-49-2
• Rel-methyl (1s,3s)-3-amino-1-methylcyclobutane-1-carboxylate
• 2231664-41-6
• SCHEMBL20690392
• Rel-methyl (1r,3r)-3-amino-1-methylcyclobutane-1-carboxylate
• EN300-39854616

• Inchi： 1S/C7H13NO2/c1-7(6(9)10-2)3-5(8)4-7/h5H,3-4,8H2,1-2H3/t5-,7+
• InChI Key： IIANLAXTQJUXIQ-IAQIWYKVSA-N
• SMILES： [C@]1(C)(C(OC)=O)C[C@H](N)C1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 175.7±33.0 °C(Predicted)
• pka: 10.21±0.40(Predicted)

Additional information on Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis-

Cyclobutanecarboxylic Acid, 3-Amino-1-Methyl-, Methyl Ester, Cis-

The compound with CAS No. 2231664-41-6, commonly referred to as Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis-, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclic carboxylic acids and features a unique combination of functional groups that make it a valuable substrate for further chemical modifications.

Cyclobutanecarboxylic acid serves as the core structure of this compound, with a four-membered ring providing rigidity and strain that can influence its reactivity and stability. The presence of an amino group at the 3-position introduces nucleophilic character, while the methyl ester at the 1-position adds an electron-withdrawing effect, enhancing the acidity of the carboxylic acid group. The cis configuration refers to the spatial arrangement of these substituents around the cyclobutane ring, which can significantly impact the molecule's physical properties and reactivity.

Recent studies have highlighted the importance of such strained ring systems in drug design due to their ability to adopt unique conformations that can interact with biological targets in novel ways. For instance, researchers have explored the use of cyclobutane-containing compounds in developing inhibitors for enzymes involved in cancer progression. The cis configuration of this compound may offer specific advantages in terms of binding affinity and selectivity when targeting such enzymes.

The synthesis of Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis- typically involves multi-step processes that require precise control over stereochemistry to achieve the desired configuration. One common approach involves the cycloaddition reactions or ring-closing metathesis techniques, which allow for the formation of the strained cyclobutane ring under controlled conditions. The introduction of the amino and methyl ester groups is often carried out through nucleophilic substitution or esterification reactions, depending on the starting materials and intermediates used.

In terms of applications, this compound has shown promise in materials science as well. Its rigid structure and functional groups make it a potential candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. For example, incorporating such molecules into polymeric networks could enhance mechanical strength or impart specific catalytic functionalities.

From a pharmacological perspective, the cis configuration of this compound may play a critical role in its bioavailability and efficacy when used as a drug candidate. Studies have demonstrated that stereochemistry can significantly influence how molecules interact with biological systems, often determining whether a compound will be effective or have unwanted side effects.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the behavior of such compounds at atomic levels. These simulations provide insights into how Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis- might behave under various conditions, aiding in its optimization for specific applications.

In conclusion, Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester, cis- (CAS No. 2231664-41-6) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in fields ranging from pharmaceuticals to materials science.